Cas no 3483-01-0 ( )

• Product Name: &nbsp
• CAS No: 3483-01-0
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 919559
• PubChem ID: 259697
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3R,5S,8R,9S,10S,13S,14S,17S)-3-methoxy-10,13,17-trimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-ol
• AC1LTBQD
• ethyl 2-({[(3-methylphenyl)carbonylamino]thioxomethyl}amino)-4,5,6-trihydrocyc lopenta[2,1-b]thiophene-3-carboxylate
• Oprea1_089012
• Androstan-17-ol, 3-methoxy-17-methyl-, (3alpha,5alpha,17beta)-
• NSC-89848
• 3alpha-Methoxy-17-methyl-5alpha-androstan-17beta-ol
• NSC89848
• UNII-ZMB859QQRP
• Androstan-17-ol, (3.alpha.,5.alpha.,17.beta.)-
• ZMB859QQRP
• Q27295735
• (3alpha,5alpha,17beta)-3-methoxy-17-methylandrostan-17-ol
• 5alpha-Androstan-17beta-ol, 3alpha-methoxy-17-methyl-
• 3.ALPHA.-METHOXY-17-METHYL-5.ALPHA.-ANDROSTAN-17.BETA.-OL
• 5.ALPHA.-ANDROSTAN-17.BETA.-OL, 3.ALPHA.-METHOXY-17-METHYL-
• 3483-01-0
• Androstan-17-ol, 3-methoxy-17-methyl-, (3.alpha.,5.alpha.,17.beta.)-
•  

• Inchi： 1S/C21H36O2/c1-19-10-7-15(23-4)13-14(19)5-6-16-17(19)8-11-20(2)18(16)9-12-21(20,3)22/h14-18,22H,5-13H2,1-4H3/t14-,15+,16+,17-,18-,19-,20-,21-/m0/s1
• InChI Key： INYNLZJYFAWXJN-JRRMKBMNSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@@H]3CC[C@H]12)OC

Computed Properties

• Exact Mass: 320.27168
• Monoisotopic Mass: 320.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 4.79510